Cas no 1798640-00-2 (1-methyl-N-{3-[(naphthalen-1-yl)amino]quinoxalin-2-yl}-1H-pyrazole-4-sulfonamide)

• Product Name: 1-methyl-N-{3-[(naphthalen-1-yl)amino]quinoxalin-2-yl}-1H-pyrazole-4-sulfonamide
• CAS No: 1798640-00-2
• MF: C₂₂H₁₈N₆O₂S
• MW: 430.4823
• CID: 5346497
• Update Time: 2025-06-12

1-methyl-N-{3-[(naphthalen-1-yl)amino]quinoxalin-2-yl}-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-[3-(naphthalen-1-ylamino)quinoxalin-2-yl]pyrazole-4-sulfonamide
• 1-methyl-N-(3-(naphthalen-1-ylamino)quinoxalin-2-yl)-1H-pyrazole-4-sulfonamide
• 1-methyl-N-{3-[(naphthalen-1-yl)amino]quinoxalin-2-yl}-1H-pyrazole-4-sulfonamide

• Inchi： 1S/C22H18N6O2S/c1-28-14-16(13-23-28)31(29,30)27-22-21(25-19-10-4-5-11-20(19)26-22)24-18-12-6-8-15-7-2-3-9-17(15)18/h2-14H,1H3,(H,24,25)(H,26,27)
• InChI Key： YTKJFQKEQCVRCO-UHFFFAOYSA-N
• SMILES： S(C1C([H])=NN(C([H])([H])[H])C=1[H])(N([H])C1C(=NC2=C([H])C([H])=C([H])C([H])=C2N=1)N([H])C1=C([H])C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C12)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 715
• XLogP3: 3.5
• Topological Polar Surface Area: 110

Additional information on 1-methyl-N-{3-[(naphthalen-1-yl)amino]quinoxalin-2-yl}-1H-pyrazole-4-sulfonamide

1-Methyl-N-{3-[(Naphthalen-1-yl)amino]quinoxalin-2-yl}-1H-pyrazole-4-sulfonamide (CAS No. 1798640-00-2): An Emerging Compound in Medicinal Chemistry

1-Methyl-N-{3-[(naphthalen-1-yl)amino]quinoxalin-2-yl}-1H-pyrazole-4-sulfonamide (CAS No. 1798640-00-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its complex molecular architecture, combines elements from naphthalene, quinoxaline, and pyrazole scaffolds, making it a promising candidate for various biological studies.

The chemical structure of 1-methyl-N-{3-[(naphthalen-1-yl)amino]quinoxalin-2-yl}-1H-pyrazole-4-sulfonamide is notable for its multifunctional nature. The naphthalene moiety contributes to the compound's aromaticity and hydrophobicity, while the quinoxaline and pyrazole rings provide additional functional groups that can interact with biological targets. The sulfonamide group, a common pharmacophore in drug design, further enhances the compound's bioactivity and solubility properties.

Recent studies have highlighted the potential of 1-methyl-N-{3-[(naphthalen-1-yl)amino]quinoxalin-2-yl}-1H-pyrazole-4-sulfonamide in various therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, 1-methyl-N-{3-[(naphthalen-1-yl)amino]quinoxalin-2-yl}-1H-pyrazole-4-sulfonamide has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-methyl-N-{3-[(naphthalen-1-yl)amino]quinoxalin-2-yl}-1H-pyrazole-4-sulfonamide have also been extensively studied. Preliminary data indicate that the compound has favorable oral bioavailability and a reasonable half-life, which are important factors for its development as a therapeutic agent. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.

In terms of safety, preclinical studies have shown that 1-methyl-N-{3-[(naphthalen-1-yl)amino]quinoxalin-2-yl}-1H-pyrazole-4-sulfonamide is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, comprehensive toxicity studies are essential to ensure its safety profile before advancing to clinical trials.

The synthetic route for 1-methyl-N-{3-[(naphthalen-1-yl)amino]quinoxalin-2-yl}-1H-pyrazole-4-sulfonamide involves a series of well-established organic reactions. The synthesis typically begins with the preparation of the naphthylamine derivative, followed by its coupling with a quinoxaline intermediate. The resulting product is then reacted with a pyrazole sulfonamide derivative to form the final compound. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

The development of 1-methyl-N-{3-[(naphthalen-1-y))ammi>n{o-(3-(naphthalen-m>i>n{o-(3-(naphthalen-m>i>n{o-(3-(naphthalen-m>i>n{o-(3-(naphthalen-m>i>n{o-(3-(naphthalen-m>i>n{o-(3-(naphthalen-m>i>n{o-(3-(naphthalen-m>i>n{o-(3-(naphthalen-m>i>n{o-(3-(naphthalen-m>i>n{o-(3-(naphthalen-m>i>n{[o(3(napht{hal{e{n{-{y{l)a{m{i{n{o}q{u{i{x{al{i{n{-{2{-{y{l}{)-{}}}}}}}}}}}}}}}}}}}}}}}}}}}}}]-}{}{}{}{}{}{}{}{}{}{}{}{}{}{}{}{}{}{}{}{})}am{i{n{o}q{u{i{x{al{i{n{-{2{-{y{l}{)-{s}u{l{f}o{n}i{n{e}{(C}A{S}{N}{o}.{ }{{{{{{{{{{{{{{{{{{{{{{{{{ {{ {{ {{ {{ {{ {{ {{ {{ {{ {{ {{ {{ {{ {{ {{ {{ { { { { { { { { { { { { { { { 798640}-{00}-{2})}) as a pharmaceutical agent is an ongoing process that involves collaboration between chemists, biologists, and clinicians. Current efforts are focused on optimizing its pharmacological properties and evaluating its efficacy in various disease models.

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